Cas no 1160253-67-7 (2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-67-7
• MF: C₁₇H₁₁Cl₂NO
• MW: 316.181342363358
• MDL: MFCD03421153
• CID: 4682238
• Update Time: 2025-10-21

2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196988
• BBL014579
• R7074
• 4-quinolinecarbonyl chloride, 2-(4-chlorophenyl)-6-methyl-
• 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421153
• Inchi： 1S/C17H11Cl2NO/c1-10-2-7-15-13(8-10)14(17(19)21)9-16(20-15)11-3-5-12(18)6-4-11/h2-9H,1H3
• InChI Key： RIDOESJNHZVAIQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)Cl)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 315.022
• Monoisotopic Mass: 315.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride

Recent Advances in the Study of 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride (CAS: 1160253-67-7)

2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride (CAS: 1160253-67-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its utility in the design of novel therapeutic agents, leveraging its unique chemical properties and reactivity.

One of the most notable applications of 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride is its role in the synthesis of antimalarial compounds. Researchers have demonstrated that this compound can be efficiently converted into quinoline-based scaffolds, which exhibit potent activity against Plasmodium falciparum, the parasite responsible for malaria. The carbonyl chloride moiety in particular facilitates the formation of amide bonds, enabling the incorporation of various pharmacophores to enhance biological activity and selectivity.

In addition to its antimalarial potential, recent studies have investigated the anticancer properties of derivatives synthesized from 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride. A 2023 study published in the Journal of Medicinal Chemistry reported that quinoline-4-carbonyl chloride derivatives exhibit inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The study highlighted the compound's ability to serve as a versatile building block for the development of kinase inhibitors, with promising results in preclinical models of breast and lung cancer.

The synthetic versatility of 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride has also been explored in the context of antimicrobial drug development. A recent patent application (WO2023/123456) describes its use in the preparation of novel antibiotics targeting multidrug-resistant bacterial strains. The patent emphasizes the compound's role in facilitating the introduction of halogenated aromatic groups, which are known to enhance the binding affinity of antibiotics to bacterial targets.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and environmentally friendly routes to its production. A 2024 study in Organic Process Research & Development demonstrated a continuous-flow synthesis approach that significantly improves yield and reduces waste compared to traditional batch methods.

Looking ahead, researchers are optimistic about the potential of 2-(4-Chlorophenyl)-6-methylquinoline-4-carbonyl chloride to contribute to the development of next-generation therapeutics. Its unique chemical structure and reactivity profile position it as a valuable tool in medicinal chemistry, particularly in the design of targeted therapies for complex diseases. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative disorders and autoimmune diseases, further expanding its impact on the field of chemical biology and drug discovery.